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Compound of Interest

Compound Name: Furanodienone

Cat. No.: B1239088 Get Quote

Disclaimer: Specific disposal guidelines for furanodienone are not readily available in public

safety documents. This guide is based on general best practices for laboratory chemical waste

disposal and information on related chemical structures. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) office and a qualified chemist before

proceeding with any disposal.

Researchers, scientists, and drug development professionals handling furanodienone must

prioritize safety and environmental responsibility when managing its waste. As a bioactive

furanosesquiterpenoid, proper disposal procedures are essential to mitigate potential hazards.

This document provides a comprehensive, step-by-step approach to the safe handling and

disposal of furanodienone waste streams in a laboratory setting.

Immediate Safety and Handling
Before beginning any disposal process, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves. All handling of furanodienone, both in its pure form and in solution, should be

conducted in a well-ventilated fume hood.

Summary of Chemical and Physical Properties
A thorough understanding of a substance's properties is critical for safe handling and disposal.

The following table summarizes key data for furanodienone.
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Property Value

Molecular Formula C₁₅H₁₈O₂

Molecular Weight 230.31 g/mol

Appearance Solid

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone.[1][2]

Storage

Store as a solid powder at -20°C for up to 3

years. In solvent, store at -80°C for up to 1 year.

[1]

Step-by-Step Disposal Procedure
The proper disposal of furanodienone waste involves segregation, proper containment, and

clear labeling. Never dispose of furanodienone or its solutions down the drain.

Step 1: Waste Segregation
Proper segregation is the first and most critical step in laboratory waste management.

Solid Furanodienone Waste:

Collect any unused or expired pure furanodienone powder in a dedicated, clearly labeled

hazardous waste container.

Also, place contaminated items such as weighing boats, contaminated gloves, and paper

towels in this container.

Liquid Furanodienone Waste:

Solutions containing furanodienone should be collected in a separate, compatible

hazardous waste container. Plastic containers are often preferred over glass to minimize

the risk of breakage.[3]
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Do not mix furanodienone solutions with other incompatible waste streams. For instance,

avoid mixing with strong acids, bases, or oxidizing agents.

Sharps Waste:

Any sharps, such as needles or broken glassware, contaminated with furanodienone
must be disposed of in a designated, puncture-resistant sharps container.

Step 2: Container Selection and Labeling
The integrity and labeling of waste containers are crucial for safety and compliance.

Container Choice: Use containers that are in good condition and compatible with the

chemical waste. The original container of the main component can often be used.[4]

Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste."[3] The label must include:

The full chemical name: "Furanodienone"

The approximate concentration and quantity of the waste.

For mixtures, list each chemical component.

The date of waste generation.

The laboratory of origin (building and room number).

The Principal Investigator's name and contact information.

Step 3: Storage of Chemical Waste
Proper storage of hazardous waste pending pickup is essential to prevent accidents.

Location: Store hazardous waste in a designated and secure Satellite Accumulation Area

(SAA).[4]

Segregation: Store containers of furanodienone waste segregated from incompatible

materials. Given its furan moiety, it is prudent to store it away from strong acids and
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oxidizers, as furan itself can react with these substances.[5]

Containment: Keep waste containers securely capped at all times, except when adding

waste.[4]

Step 4: Arranging for Disposal
Never attempt to treat or dispose of chemical waste on your own.

Contact EHS: Once your waste container is full or you are ready for a pickup, contact your

institution's Environmental Health and Safety (EHS) office.

Documentation: Complete any required hazardous waste pickup forms as per your

institution's protocol.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

furanodienone waste in a research laboratory.
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Preparation & Handling

Waste Identification & Segregation

Containment & Labeling

Storage & Final Disposal
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Caption: Workflow for the proper disposal of furanodienone waste.
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By adhering to these general guidelines and, most importantly, the specific protocols provided

by your institution's EHS department, you can ensure the safe and compliant disposal of

furanodienone waste, thereby protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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